N-[2-(methylthio)phenyl]-2-naphthalenesulfonamide

• IUPAC Name: N-(2-methylsulfanylphenyl)naphthalene-2-sulfonamide
• InChI: InChI=1S/C17H15NO2S2/c1-21-17-9-5-4-8-16(17)18-22(19,20)15-11-10-13-6-2-3-7-14(13)12-15/h2-12,18H,1H3
• InChI Key: SVEAIHMCVLUEFV-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NS(=O)(=O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C17H15NO2S2
• Molecular Weight: 329.4 g/mol

Description

N-[2-(methylthio)phenyl]-2-naphthalenesulfonamide is a useful research compound. Its molecular formula is C17H15NO2S2 and its molecular weight is 329.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 329.05442107 g/mol and the complexity rating of the compound is 460. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

This compound may interact with a variety of proteins or enzymes, influencing their function and leading to downstream effects .

Mode of Action

Similar compounds have been shown to interact with their targets through various mechanisms, such as competitive inhibition, allosteric modulation, or covalent modification . The compound’s interaction with its targets could lead to changes in the target’s conformation, activity, or localization, which could in turn affect downstream cellular processes.

Biochemical Pathways

Based on its structural similarity to other compounds, it might be involved in pathways related to cell signaling, metabolism, or gene expression . The downstream effects of these pathway alterations could include changes in cell growth, differentiation, or survival.

Result of Action

Depending on its targets and mode of action, this compound could potentially influence a variety of cellular processes, such as signal transduction, gene expression, or cell cycle progression . These effects could ultimately impact the behavior of cells or tissues, potentially contributing to therapeutic or adverse effects.

Action Environment

The action, efficacy, and stability of N-[2-(methylthio)phenyl]-2-naphthalenesulfonamide can be influenced by various environmental factors. These could include the physiological conditions within the body (such as pH, temperature, and the presence of other biomolecules), as well as external factors like diet, lifestyle, or co-administered medications . Understanding these influences can be crucial for optimizing the compound’s use and minimizing potential side effects.

Safety and Hazards

Like all chemicals, this compound should be handled with care. The safety data sheet for a similar compound, 2-(Methylthio)phenyl isothiocyanate, indicates that it may cause skin and eye irritation, and may be harmful if swallowed or inhaled.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. For example, if it shows promise as a pharmaceutical, further studies could be conducted to optimize its activity and reduce any side effects.